Electrospun hybrid fibers with substantial filler contents formed through kinetically arrested phase separation in liquid jet†
RSC Advances Pub Date: 2014-06-13 DOI: 10.1039/C4RA03669G
Abstract
This study reports polyhedral oligomeric silsesquioxane (POSS)-based hybrid fibers of architectural hierarchy and compositional heterogeneity. The kinetic arrest of substantial POSS content in the fibers was attributed to rapid solvent evaporation that retarded the phase separation of liquid jet. It provides new insight into the design of novel heterogeneous materials.
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